Cas no 1170495-89-2 (methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate
• CAS No: 1170495-89-2
• MF: C₁₀H₈N₄O₄
• MW: 248.19492149353
• CID: 5157300
• Update Time: 2025-07-22

methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate
• STK353355
• 1-(3-Nitro-pyridin-2-yl)-1H-pyrazole-3-carboxylic acid methyl ester
• 1H-Pyrazole-3-carboxylic acid, 1-(3-nitro-2-pyridinyl)-, methyl ester

• Inchi： 1S/C10H8N4O4/c1-18-10(15)7-4-6-13(12-7)9-8(14(16)17)3-2-5-11-9/h2-6H,1H3
• InChI Key： AHJBGEOWORHMRK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C2C(=CC=CN=2)[N+](=O)[O-])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 1.2
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate

Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 1170495-89-2): A Comprehensive Overview

Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 1170495-89-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitropyridine and pyrazole moieties, represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features make it a valuable intermediate in the synthesis of complex molecules, particularly those targeting intricate biological pathways.

The nitropyridine moiety in the molecular structure of Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate plays a crucial role in its reactivity and biological activity. Nitroaromatic compounds are well-documented for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the nitro group not only enhances the compound's ability to interact with biological targets but also provides a versatile handle for further chemical modifications. This feature is particularly advantageous in medicinal chemistry, where structural diversification is key to optimizing drug efficacy and selectivity.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. The pyrazole ring, a five-membered aromatic heterocycle, is a privileged scaffold that has been extensively explored for its potential in medicinal chemistry. Pyrazole derivatives exhibit a wide range of biological activities, making them suitable candidates for treating various diseases, including infectious diseases, chronic disorders, and cancer. The combination of pyrazole and nitropyridine in Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate creates a unique molecular entity with enhanced pharmacological potential.

In the context of contemporary research, Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate has been investigated for its potential applications in addressing unmet medical needs. Studies have demonstrated its ability to modulate key biological pathways involved in disease progression. For instance, research indicates that this compound may exhibit inhibitory effects on enzymes and receptors associated with inflammation and cancer cell proliferation. These findings underscore its significance as a lead compound or intermediate in the development of novel therapeutic strategies.

The synthesis of Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the functionalization of readily available precursors, such as 2-amino pyrazole and 3-nitropyridine derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are employed to construct the desired molecular framework efficiently. These synthetic approaches not only ensure high yields but also facilitate the introduction of additional functional groups, enabling further derivatization for tailored pharmacological profiles.

The pharmacokinetic properties of Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate are another critical aspect that has been explored in recent studies. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential and optimizing drug delivery systems. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and metabolic stability. These attributes are crucial for its translation from preclinical research to clinical applications.

Moreover, the computational modeling and molecular docking studies have been instrumental in elucidating the binding interactions of Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate with biological targets. These studies provide insights into how the compound interacts with proteins and enzymes at the molecular level, offering a rational basis for designing more potent and selective derivatives. By leveraging computational tools, researchers can predict binding affinities and optimize lead structures before conducting expensive experimental validations.

The role of Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate as a building block in drug discovery extends beyond its direct therapeutic applications. Its structural motifs can be incorporated into larger molecules through various chemical transformations, such as condensation reactions or nucleophilic substitutions. This adaptability makes it a valuable asset in libraries designed for high-throughput screening (HTS), where large numbers of compounds are rapidly tested for biological activity.

Future directions in research involving Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. Combination therapies involve using multiple drugs simultaneously to achieve synergistic effects or to overcome resistance mechanisms. By studying how this compound interacts with other therapeutic agents, researchers can develop more comprehensive treatment strategies for complex diseases.

In conclusion, Methyl 1-(3-nitropyridin-2-yl)-1H-pyrazole-3-carboxylate (CAS No. 1170495-89-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its nitropyridine and pyrazole moieties provide a rich foundation for developing novel therapeutics targeting various diseases. The compound's synthetic accessibility and favorable pharmacokinetic properties further enhance its appeal as a lead or intermediate in drug discovery efforts. As research continues to uncover new applications and optimize synthetic methodologies, Methyl 1-(3-nitropyridin-2-yli)-1H-pyrazole}-carboxylete is poised to play an increasingly important role in addressing global health challenges.